Cas no 91853-67-7 (3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-)
91853-67-7 structure
Product Name:3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-
CAS No:91853-67-7
MF:C16H26O2
MW:250.376445293427
CID:800177
PubChem ID:53791761
Update Time:2025-04-19
3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-
- 4,8,12-trimethyltrideca-3,7,11-trienoic acid, mixed isomers
- FCINNSNPGOGNMQ-UHFFFAOYSA-N
- farnesyl carboxylic acid
- 4,8,12-trimethyltrideca-3,7,11-trienoic acid
- 91853-67-7
- DTXSID80963523
-
- Inchi: 1S/C16H26O2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16(17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,17,18)
- InChI Key: FCINNSNPGOGNMQ-UHFFFAOYSA-N
- SMILES: OC(CC=C(C)CCC=C(C)CC/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 250.193280068g/mol
- Monoisotopic Mass: 250.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 5.1
- Topological Polar Surface Area: 37.3Ų
3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Security Information
- Hazard Category Code: 38-50/53
- Safety Instruction: 37/39-60-61
-
Hazardous Material Identification:
3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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